N-(4-amino-2-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(4-butylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H23N5O3S2/c1-2-3-5-13-7-9-14(10-8-13)23-16(27)12-31-21-25-18(22)17(20(29)26-21)24-19(28)15-6-4-11-30-15/h4,6-11H,2-3,5,12H2,1H3,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: YBRZZNAQNYKSKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C21H23N5O3S2
• Molecular Weight: 457.6 g/mol

Description

N-(4-amino-2-((2-((4-butylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H23N5O3S2 and its molecular weight is 457.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antinociceptive Activity

N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, closely related to the queried compound, have been synthesized and studied for their antinociceptive activity. These compounds are part of a study exploring new potential treatments for pain management (Shipilovskikh et al., 2020).

Novel Transformations in Thiophenes

Research into novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, which includes similar compounds, has been conducted. This research is significant for thienopyrimidine synthesis, a key area in medicinal chemistry (Pokhodylo et al., 2010).

Heterocyclic Synthesis and Antibacterial Applications

The study of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide, a compound structurally similar to the queried chemical, has been conducted for its potential in synthesizing new antibiotic and antibacterial drugs. This indicates a strong interest in utilizing these compounds in the development of new medical treatments (Ahmed, 2007).

Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives

Research involving 3-amino-4-cyano-2-thiophenecarboxamides for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles and thieno[3,4-b]pyridine-7-carboxamides showcases the compound's relevance in synthesizing diverse heterocyclic structures, important in pharmaceutical development (El-Meligie et al., 2020).

Microwave Assisted Synthesis of Thieno[2,3-d]pyrimidines

Exploration of the synthesis of thieno[2,3-d]pyrimidines using microwave irradiation demonstrates the compound's utility in efficient and novel synthetic methods, which is crucial for advancing chemical synthesis technologies (Davoodnia et al., 2009).

Synthesis of Heterocycles Containing Tetrahydrobenzo[4,5]thieno[2,3-d]Pyrimidine

The synthesis of heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine demonstrates the compound's versatility in creating complex molecular structures, useful in various fields of chemistry and pharmacology (Vasylyev et al., 1999).